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Compound of Interest

Compound Name: Isovalerophenone

Cat. No.: B1672632 Get Quote

This technical guide provides a comprehensive overview of the health and safety information

available for Isovalerophenone (CAS No. 582-62-7). Designed for researchers, scientists, and

drug development professionals, this document consolidates key data on its chemical

properties, toxicological profile, and associated hazard classifications. Due to the limited

availability of specific toxicological studies on Isovalerophenone, data for structurally related

compounds, Valerophenone and Isophorone, have been included for comparative purposes.

Chemical and Physical Properties
Isovalerophenone, also known as 3-Methyl-1-phenyl-1-butanone, is a colorless to pale yellow

liquid. It is characterized by a fresh, fruity, and sweet odor. Key physical and chemical

properties are summarized in the table below.
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Property Value Reference

Molecular Formula C₁₁H₁₄O

Molecular Weight 162.23 g/mol

CAS Number 582-62-7

Appearance Colorless to pale yellow liquid

Boiling Point 72-74 °C at 3 mmHg

Density 0.966 g/mL at 25 °C

Flash Point 99 °C (210.2 °F) - closed cup

Refractive Index n20/D 1.512

Solubility
Insoluble in water; soluble in

alcohol and oils

Toxicological Information
Specific quantitative toxicological data for Isovalerophenone, such as LD50 values, are not

readily available in the public domain. Safety data sheets indicate that acute toxicity data has

not been determined for oral, dermal, or inhalation routes. Therefore, this section presents the

Globally Harmonized System (GHS) classification for Isovalerophenone and a comparative

summary of acute toxicity data for the structurally related compounds Valerophenone and

Isophorone.

GHS Hazard Classification for Isovalerophenone
Isovalerophenone is classified as an irritant. The aggregated GHS information from multiple

notifications to the ECHA C&L Inventory indicates the following hazard statements:
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Hazard Class Hazard Category Hazard Statement

Skin corrosion/irritation Category 2 H315: Causes skin irritation

Serious eye damage/eye

irritation
Category 2

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Signal Word: Warning

Pictogram:

Irritant (Exclamation Mark)

Comparative Acute Toxicity Data
The following table summarizes available acute toxicity data for Valerophenone and Isophorone

to provide context for the potential toxicity of Isovalerophenone.

Compound Test Species Route Value

Valerophenone LD50 Rat Oral > 5 g/kg

LD50 Rabbit Dermal > 5 g/kg

Isophorone LD50 Rat Oral 2,330 mg/kg

LD50 Rabbit Dermal 1,500 mg/kg

LC50 Rat Inhalation 7 mg/L/1h

Experimental Protocols
The hazard classifications for skin and eye irritation are determined through standardized

experimental protocols, typically following OECD guidelines. The general methodologies for

these tests are detailed below.
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Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
This test is designed to assess the potential of a substance to cause skin irritation or corrosion.

Principle: A single dose of the test substance is applied to a small area of the skin of an animal,

typically an albino rabbit. Untreated skin on the same animal serves as a control.

Methodology:

Animal Selection: Healthy, young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is

clipped.

Application: 0.5 mL of the liquid test substance (or 0.5 g of a solid) is applied to a small patch

of skin (approximately 6 cm²) and covered with a gauze patch.

Exposure: The exposure period is typically 4 hours.

Observation: After removal of the patch and any residual test substance, the skin is

examined for signs of erythema (redness) and edema (swelling) at specified intervals (e.g.,

1, 24, 48, and 72 hours) for up to 14 days.

Scoring: The severity of skin reactions is scored numerically to determine the level of

irritation.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
This test evaluates the potential of a substance to cause irritation or damage to the eye.

Principle: A single dose of the test substance is applied to the conjunctival sac of one eye of an

animal, typically an albino rabbit. The untreated eye serves as a control.

Methodology:

Animal Selection: Healthy, adult albino rabbits with no pre-existing eye defects are used.
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Application: The test substance is instilled into the conjunctival sac of one eye after gently

pulling the lower eyelid away from the eyeball.

Observation: The eyes are examined for ocular reactions at 1, 24, 48, and 72 hours after

application. Observations may continue for up to 21 days to assess the reversibility of any

effects.

Evaluation: The cornea, iris, and conjunctiva are evaluated and scored for opacity,

inflammation, redness, and swelling.

Metabolic and Signaling Pathways
Specific metabolic pathways for Isovalerophenone have not been detailed in the available

literature. However, as a xenobiotic ketone, it is anticipated to undergo metabolism primarily in

the liver, involving cytochrome P450 (CYP) enzymes.

Generalized Xenobiotic Ketone Metabolism
The metabolism of xenobiotics typically proceeds in two phases. Phase I reactions, primarily

catalyzed by CYP enzymes, introduce or expose functional groups. For a ketone like

Isovalerophenone, this could involve hydroxylation of the aromatic ring or the aliphatic side

chain. Phase II reactions involve the conjugation of the modified compound with endogenous

molecules to increase water solubility and facilitate excretion.

Phase I Metabolism Phase II Metabolism Excretion

Isovalerophenone
(Lipophilic)

Cytochrome P450
(e.g., CYP2B, CYP4A)

Oxidation
Hydroxylated Metabolite Conjugation Enzymes

(e.g., UGTs, SULTs)
Conjugated Metabolite

(Hydrophilic) Urine / Feces

Click to download full resolution via product page

A generalized metabolic pathway for a xenobiotic ketone.

Experimental and Logical Workflows
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The process of determining the health and safety profile of a chemical like Isovalerophenone
involves a series of experimental and logical steps. The following diagram illustrates a typical

workflow for assessing skin irritation.
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In Vivo Testing
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A tiered testing strategy for skin irritation assessment.

Other Toxicological Endpoints
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Genotoxicity, Carcinogenicity, and Reproductive Toxicity
There is no specific data available in the reviewed literature regarding the genotoxicity,

carcinogenicity, or reproductive toxicity of Isovalerophenone. For the related compound

Isophorone, there is some evidence of hepatic and renal toxicity in animal studies following

chronic exposure. Studies on another related compound, Benzophenone-3, have suggested

potential reproductive toxicity in animal models, possibly due to endocrine-disrupting effects.

However, these findings cannot be directly extrapolated to Isovalerophenone without specific

studies.

Conclusion
Isovalerophenone is classified as a skin and eye irritant and may cause respiratory irritation.

While quantitative data on its acute toxicity is lacking, the available information warrants the

use of appropriate personal protective equipment, including gloves and eye protection, when

handling this compound. The absence of data on chronic toxicity, genotoxicity, carcinogenicity,

and reproductive toxicity highlights the need for further investigation to establish a complete

toxicological profile. The provided information on related compounds and standardized testing

protocols serves as a valuable resource for risk assessment and safe handling practices in a

research and development setting.

To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
Isovalerophenone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1672632#health-and-safety-information-for-
isovalerophenone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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